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Compound of Interest

Compound Name: Diaminopropanol tetraacetic acid

Cat. No.: B1583530

Essential guidance for laboratory professionals on the safe disposal and handling of
Diaminopropanol tetraacetic acid, ensuring operational safety and regulatory compliance.

This document provides a comprehensive overview of the essential procedures for the proper
disposal and safe handling of Diaminopropanol tetraacetic acid (DPTA). Adherence to these
guidelines is critical for ensuring the safety of laboratory personnel and the protection of the
environment. The following information is intended for researchers, scientists, and drug
development professionals who may handle this compound.

Chemical and Physical Properties

A summary of the key quantitative data for Diaminopropanol tetraacetic acid is presented in
the table below. This information is crucial for a comprehensive understanding of the
compound's characteristics.
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Property Value

Molecular Formula C11H18N209

Molecular Weight 322.27 g/mol

Melting Point 194 °C (decomposes)[1]
Boiling Point 460.9°C (estimate)[1]
Density 1.3839 g/cm3 (estimate)[1]
pKa 1.39+0.10 (Predicted)[1]

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)

Safe handling of Diaminopropanol tetraacetic acid in a laboratory setting is paramount to
prevent exposure and ensure a safe working environment. The following protocols should be
strictly followed:

Engineering Controls:

» Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust or aerosols.

o Ensure that eyewash stations and safety showers are readily accessible in the immediate
work area.

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield to protect against splashes.

o Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene, to prevent skin
contact.

o Respiratory Protection: For operations that may generate significant dust, a NIOSH-
approved N95 dust mask or a higher level of respiratory protection should be used.
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» Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes to protect the
skin.

Hygiene Practices:

» Avoid eating, drinking, or smoking in areas where Diaminopropanol tetraacetic acid is
handled.

e Wash hands thoroughly with soap and water after handling the compound, before breaks,
and at the end of the workday.

* Remove contaminated clothing and wash it before reuse.

Disposal Plan: Step-by-Step Procedures

The disposal of Diaminopropanol tetraacetic acid must be conducted in compliance with all
local, state, and federal regulations. As a chelating agent, its disposal requires careful
consideration to prevent environmental contamination.

Step 1: Waste Identification and Segregation

» All waste containing Diaminopropanol tetraacetic acid, including unused product,
contaminated labware, and spill cleanup materials, must be collected in a designated and
clearly labeled hazardous waste container.

e Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) department.

Step 2: Containerization and Labeling
o Use a compatible, leak-proof container for waste collection.

e The container must be labeled with the words "Hazardous Waste," the full chemical name
"Diaminopropanol tetraacetic acid,” and a clear description of the contents.

o Keep the container securely closed except when adding waste.

Step 3: Storage
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» Store the hazardous waste container in a designated satellite accumulation area (SAA) or a
central hazardous waste storage area.

e The storage area should be secure, well-ventilated, and away from incompatible materials.
Step 4: Professional Disposal

o The disposal of chemical waste such as Diaminopropanol tetraacetic acid must be
handled by a licensed and certified hazardous waste disposal company.

o Contact your institution's EHS department to arrange for the pickup and disposal of the
waste. They will ensure that the disposal is carried out in accordance with all regulatory
requirements.

¢ Never dispose of Diaminopropanol tetraacetic acid down the drain or in the regular trash.
Spill Response Protocol
In the event of a spill, follow these procedures to ensure a safe and effective cleanup:

e Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to
the spill area.

o Assess the Spill: Determine the extent of the spill and if it is safe to clean up with the
available resources. For large or unknown spills, contact your EHS department immediately.

» Don Appropriate PPE: Before beginning cleanup, ensure you are wearing the appropriate
personal protective equipment as outlined above.

o Contain and Absorb: For solid spills, carefully sweep or scoop the material into a designated
waste container, avoiding dust generation. For liquid spills, use an inert absorbent material,
such as sand or vermiculite, to contain and absorb the liquid.

o Clean the Area: Once the bulk of the spill has been removed, decontaminate the area with a
suitable cleaning agent and water.

o Dispose of Cleanup Materials: All materials used for the cleanup, including absorbent pads,
contaminated gloves, and wipes, must be placed in the hazardous waste container along
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with the spilled chemical.

e Report the Incident: Report the spill to your supervisor and EHS department, as required by
your institution's policies.
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Preparation & Handling
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Caption: Workflow for the safe handling and proper disposal of Diaminopropanol tetraacetic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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